molecular formula C17H14ClN3O4 B2645547 3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one CAS No. 687580-34-3

3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

Cat. No. B2645547
CAS RN: 687580-34-3
M. Wt: 359.77
InChI Key: JAEKJKKECDNXAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a useful research compound. Its molecular formula is C17H14ClN3O4 and its molecular weight is 359.77. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Properties

Derivatives of 1,3,5-oxadiazine, including our compound of interest, have demonstrated antibacterial and antifungal activity . Researchers have investigated their potential as agents to combat microbial infections. These compounds may serve as leads for developing new antibiotics or antifungal drugs.

Antitumor Activity

The same derivatives have also shown antitumor properties . Their ability to inhibit tumor growth or induce apoptosis in cancer cells makes them intriguing candidates for further study. Researchers explore their mechanisms of action and evaluate their efficacy against various cancer types.

Insecticidal and Larvicidal Effects

Certain 1,3,5-oxadiazine derivatives exhibit insecticidal and larvicidal activity . These compounds could be valuable in pest control, especially against agricultural pests or disease vectors. Investigating their impact on insect physiology and ecology is crucial for practical applications.

Herbicidal Potential

Researchers have explored the herbicidal effects of 1,3,5-oxadiazine derivatives . These compounds may interfere with plant growth or metabolism, making them potential herbicides. Understanding their selectivity, mode of action, and environmental impact is essential for safe and effective use.

Ionic Liquids and Polymers

Beyond biological applications, 1,3,5-oxadiazine derivatives have found use as ionic liquids and polymers . Ionic liquids are versatile solvents, while polymers based on these derivatives can have diverse material properties. Researchers investigate their synthesis, stability, and applications in materials science.

Supramolecular Chemistry

In organic and supramolecular chemistry, 1,3,5-oxadiazine derivatives contribute to the synthesis of molecular clips and other compounds . Their unique structures and functional groups enable the design of intricate supramolecular assemblies. Researchers explore their self-assembly behavior and potential applications.

properties

IUPAC Name

10-(4-chlorophenyl)-9-methyl-4-nitro-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14ClN3O4/c1-17-9-14(13-8-12(21(23)24)6-7-15(13)25-17)19-16(22)20(17)11-4-2-10(18)3-5-11/h2-8,14H,9H2,1H3,(H,19,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JAEKJKKECDNXAW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12CC(C3=C(O1)C=CC(=C3)[N+](=O)[O-])NC(=O)N2C4=CC=C(C=C4)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14ClN3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

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